Cas no 2171824-29-4 (1-Phenylbutane-1-sulfonyl fluoride)

1-Phenylbutane-1-sulfonyl fluoride is a sulfonyl fluoride derivative characterized by its phenylbutane backbone, which enhances its stability and reactivity in chemical transformations. This compound is particularly valuable in medicinal chemistry and chemical biology as a selective and irreversible protease inhibitor, often utilized in activity-based protein profiling (ABPP) studies. Its sulfonyl fluoride moiety serves as an electrophilic warhead, enabling covalent modification of active-site serine residues in target enzymes. The phenylbutane chain contributes to improved lipophilicity, facilitating membrane permeability in biological systems. The compound exhibits high selectivity and low cross-reactivity, making it a reliable tool for proteomic research. Its synthetic versatility allows for further functionalization, supporting diverse applications in drug discovery and biochemical assays.

1-Phenylbutane-1-sulfonyl fluoride structure

2171824-29-4 structure

Product Name:1-Phenylbutane-1-sulfonyl fluoride

CAS No:2171824-29-4

MF:C₁₀H₁₃FO₂S

MW:216.272425413132

CID:5465599

PubChem ID:165518114

Update Time:2025-07-02

1-Phenylbutane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

- 1-phenylbutane-1-sulfonyl fluoride
- Z3016380885
- 1-Phenylbutane-1-sulfonyl fluoride
- Inchi： 1S/C10H13FO2S/c1-2-6-10(14(11,12)13)9-7-4-3-5-8-9/h3-5,7-8,10H,2,6H2,1H3
- InChI Key： LQXVQIGXNDCWMO-UHFFFAOYSA-N
- SMILES： S(C(C1C=CC=CC=1)CCC)(=O)(=O)F

Computed Properties

Exact Mass: 216.06202899 g/mol
Monoisotopic Mass: 216.06202899 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 216.27
XLogP3: 2.9
Topological Polar Surface Area: 42.5

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1451195-0.05g	1-phenylbutane-1-sulfonyl fluoride	2171824-29-4	95%	0.05g	$229.0	2023-07-10
Enamine	EN300-1451195-0.1g	1-phenylbutane-1-sulfonyl fluoride	2171824-29-4	95%	0.1g	$342.0	2023-07-10
Enamine	EN300-1451195-0.25g	1-phenylbutane-1-sulfonyl fluoride	2171824-29-4	95%	0.25g	$487.0	2023-07-10
Enamine	EN300-1451195-0.5g	1-phenylbutane-1-sulfonyl fluoride	2171824-29-4	95%	0.5g	$768.0	2023-07-10
Enamine	EN300-1451195-1.0g	1-phenylbutane-1-sulfonyl fluoride	2171824-29-4	95%	1.0g	$986.0	2023-07-10
Enamine	EN300-1451195-2.5g	1-phenylbutane-1-sulfonyl fluoride	2171824-29-4	95%	2.5g	$1931.0	2023-07-10
Enamine	EN300-1451195-5.0g	1-phenylbutane-1-sulfonyl fluoride	2171824-29-4	95%	5.0g	$2858.0	2023-07-10
Enamine	EN300-1451195-10.0g	1-phenylbutane-1-sulfonyl fluoride	2171824-29-4	95%	10.0g	$4236.0	2023-07-10
Enamine	EN300-1451195-50mg	1-phenylbutane-1-sulfonyl fluoride	2171824-29-4	95.0%	50mg	$229.0	2023-09-29
Enamine	EN300-1451195-100mg	1-phenylbutane-1-sulfonyl fluoride	2171824-29-4	95.0%	100mg	$342.0	2023-09-29